Cas no 671198-55-3 (N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide)

• Product Name: N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide
• CAS No: 671198-55-3
• MF: C₁₇H₁₃FN₂OS
• MW: 312.361325979233
• CID: 6503421
• Update Time: 2025-07-18

N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide
• N-(2-fluorophenyl)-2-(quinolin-2-ylthio)acetamide
• Acetamide, N-(2-fluorophenyl)-2-(2-quinolinylthio)-

• Inchi： 1S/C17H13FN2OS/c18-13-6-2-4-8-15(13)19-16(21)11-22-17-10-9-12-5-1-3-7-14(12)20-17/h1-10H,11H2,(H,19,21)
• InChI Key： ADNYYTYQRVFKET-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CSC1C=CC2C(N=1)=CC=CC=2

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 533.6±40.0 °C(Predicted)
• pka: 12.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide

Comprehensive Overview of N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide (CAS No. 671198-55-3)

N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide (CAS No. 671198-55-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique quinoline and fluorophenyl moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its sulfanylacetamide structure, which may contribute to its bioactivity. The compound's CAS number 671198-55-3 serves as a critical identifier in scientific databases, ensuring accurate referencing in studies.

In recent years, the demand for N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide has increased due to its potential role in targeting specific enzymatic pathways. Its fluorophenyl group is known to enhance binding affinity, while the quinoline scaffold provides a versatile platform for further chemical modifications. This combination makes it a valuable candidate for medicinal chemistry projects, particularly in the development of small-molecule inhibitors. Scientists are also exploring its pharmacokinetic properties, such as absorption and metabolism, to evaluate its therapeutic potential.

The synthesis of CAS 671198-55-3 involves multi-step organic reactions, often starting with quinoline-2-thiol and 2-fluoroaniline derivatives. Optimizing the yield and purity of this compound is a key focus for researchers, as impurities can significantly impact its biological activity. Advanced techniques like HPLC and NMR spectroscopy are commonly employed to characterize the compound, ensuring its suitability for further studies. The growing interest in heterocyclic compounds has further propelled research into this molecule.

From an industrial perspective, N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly solvents and catalysts to reduce the environmental impact of its production. This aligns with the broader trend of sustainable drug development, a topic frequently searched by professionals in the field. Additionally, the compound's potential applications in cancer research and neurodegenerative diseases have sparked curiosity among academic and industrial scientists alike.

For those searching for CAS 671198-55-3 suppliers or N-(2-fluorophenyl)-2-(quinolin-2-ylsulfanyl)acetamide price, it is essential to verify the credibility of vendors and ensure compliance with regulatory standards. The compound is typically available in small quantities for research purposes, and its storage conditions (e.g., temperature-sensitive) must be carefully considered. As the scientific community continues to explore its applications, 671198-55-3 remains a compound of interest for its unique chemical properties and potential therapeutic benefits.